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Compound of Interest

Compound Name: Tesirine

Cat. No.: B3181916 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides critical safety and logistical information for the handling and disposal of

Tesirine. Tesirine (also known as SG3249) is a cathepsin B-cleavable valine-alanine

pyrrolobenzodiazepine (PBD) dimer used as an antibody-drug conjugate (ADC) payload.[1][2]

[3] PBD dimers are highly potent DNA cross-linking agents, exhibiting powerful antitumor

activity and cytotoxicity.[3] Due to its hazardous nature, stringent adherence to the following

protocols is mandatory to ensure the safety of all personnel and the environment.

Hazard Identification and Risk Assessment
Tesirine is classified as a highly potent active pharmaceutical ingredient (HPAPI).[4] Its primary

hazards include high cytotoxicity, potential for causing serious skin and eye irritation, and

respiratory tract irritation.[5] An intermediate of Tesirine is classified as harmful if swallowed.

Due to the high potency of compounds like Tesirine, occupational exposure limits (OELs) are

often in the nanogram per cubic meter range.[6]

Key Hazards:

Cytotoxic: Capable of causing cell death.

Irritant: Causes serious skin and eye irritation.

Respiratory Tract Irritant: May cause respiratory irritation if inhaled.
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Toxic: Harmful if swallowed.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the primary control measure to protect laboratory personnel

from exposure.[7] All personnel handling Tesirine must be trained in the proper selection and

use of PPE.[7][8]

Table 1: PPE Requirements for Handling Tesirine
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Task Required PPE Specifications & Rationale

Handling solid (powder)

Tesirine

- Double Gloves

(chemotherapy-rated) -

Disposable Gown (fluid-

resistant) - Full Face Shield

and Goggles - Fit-tested N95

or N100 Respirator

Handling powdered HPAPIs

presents a high risk of

aerosolization and inhalation.

[7] Double gloving provides an

extra layer of protection. A full

face shield protects against

splashes and airborne

particles.[7]

Handling Tesirine in solution

- Double Gloves

(chemotherapy-rated) -

Disposable Gown (fluid-

resistant) - Safety Goggles

The risk of aerosolization is

lower with solutions, but splash

protection remains critical.[9]

Administering Tesirine (in vivo)

- Double Gloves

(chemotherapy-rated) -

Disposable Gown (fluid-

resistant) - Safety Goggles or

Face Shield

Protects against splashes and

direct contact during

administration.

Handling contaminated waste

- Double Gloves

(chemotherapy-rated) -

Disposable Gown (fluid-

resistant) - Safety Goggles

Prevents exposure during the

collection and segregation of

hazardous waste.

Spill cleanup

- Double Gloves (industrial

thickness, e.g., neoprene,

nitrile) - Disposable Gown

(fluid-resistant) - Full Face

Shield and Goggles - Fit-tested

N95 or N100 Respirator

Provides maximum protection

during emergency situations

where concentrations of the

hazardous material may be

high.[10]

Operational Plan: Step-by-Step Handling Procedures
All handling of Tesirine, especially in its powdered form, must be conducted within a certified

containment system, such as a negative pressure isolator or a Class II Biological Safety

Cabinet, to minimize exposure risk.[6][7]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4324350/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4324350/
https://dam.lonza.com/dmm3bwsv3/assetstream.aspx?assetid=13155&mediaformatid=10061&destinationid=10016
https://apps.worcsacute.nhs.uk/KeyDocumentPortal/Home/DownloadFile/4375
https://www.benchchem.com/product/b3181916?utm_src=pdf-body
https://www.pharmtech.com/view/best-practices-handling-antibody-drug-conjugates
https://pmc.ncbi.nlm.nih.gov/articles/PMC4324350/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3181916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Preparation and Gowning

Before entering the designated handling area, review the Safety Data Sheet (SDS) for

Tesirine.[8]

Don all required PPE as specified in Table 1. Ensure gloves are worn over the cuffs of the

gown.[11]

Step 2: Weighing and Reconstitution (Solid Tesirine)

Perform all manipulations within a containment isolator or a certified chemical fume hood.

Use dedicated equipment (spatulas, weigh boats, etc.) for handling Tesirine.

Carefully weigh the required amount of Tesirine powder. Avoid creating dust.

To reconstitute, slowly add the solvent to the powder to prevent splashing.

Cap the vial or container securely before removing it from the containment system.

Step 3: Handling Tesirine Solutions

Conduct all dilutions and transfers of Tesirine solutions within a chemical fume hood or

biological safety cabinet.

Use Luer-Lok syringes and other safety-engineered devices to prevent leaks and spills.

Avoid creating aerosols.

Step 4: Post-Handling Decontamination

Decontaminate all surfaces that may have come into contact with Tesirine using an

appropriate cleaning agent (e.g., a solution of detergent and water).[12]

Wipe down the exterior of all containers before removing them from the handling area.

Carefully doff PPE, removing gloves last, and dispose of it as trace cytotoxic waste.

Wash hands thoroughly with soap and water after removing all PPE.[13]
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Disposal Plan
Proper segregation and disposal of Tesirine-contaminated waste are crucial to prevent

environmental contamination and accidental exposure.[14][15] All waste must be handled in

accordance with federal, state, and local regulations.[15]

Table 2: Waste Disposal Guidelines for Tesirine

Waste Type Container Disposal Protocol

Trace Contaminated Waste
Yellow Chemotherapy Waste

Container

Includes used PPE (gloves,

gowns, masks), empty vials,

and lightly contaminated lab

supplies (e.g., pipette tips).[14]

Bulk Contaminated Waste
Black Hazardous Waste

Container

Includes unused or expired

Tesirine, grossly contaminated

items, and materials from spill

cleanup.[14]

Contaminated Sharps Red Sharps Container

Includes needles and syringes

that have come into contact

with Tesirine. Syringes with

residual volume must be

disposed of as bulk hazardous

waste.[14]

Disposal Workflow:

Segregate Waste: At the point of generation, place contaminated materials into the

appropriate, clearly labeled waste container.[14]

Secure Storage: Store filled waste containers in a designated Satellite Accumulation Area

(SAA) that is secure and clearly marked as hazardous.[14]

Professional Disposal: Arrange for a licensed hazardous waste contractor to collect and

dispose of the waste, typically via high-temperature incineration.[16]
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Documentation: Maintain accurate records of all hazardous waste generated and disposed

of.

Visual Workflow and Logical Relationships
The following diagrams illustrate the essential workflows for handling and disposing of

Tesirine.
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Caption: High-level workflow for the safe handling of Tesirine.
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Caption: Logical flow for the segregation and disposal of Tesirine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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